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Compound of Interest

Compound Name: Tetraniliprole

Cat. No.: B1426447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting bioassays to determine insect susceptibility to Tetraniliprole. Tetraniliprole is a

second-generation anthranilic diamide insecticide that offers a unique mode of action, making it

a valuable tool in insecticide resistance management programs.

Introduction
Tetraniliprole is a potent insecticide that targets the insect ryanodine receptor (RyR), a crucial

component in muscle contraction. Upon binding, it causes an uncontrolled release of calcium

from the sarcoplasmic reticulum, leading to continuous muscle contraction, paralysis, feeding

cessation, and ultimately, insect death. Understanding the susceptibility of target pest

populations to Tetraniliprole is essential for its effective and sustainable use. The following

protocols outline standardized methods to establish baseline susceptibility, monitor for

resistance development, and evaluate the efficacy of new formulations.

Mode of Action: Ryanodine Receptor Activation
Tetraniliprole's mode of action is centered on the insect's muscular and nervous systems. It

specifically binds to the ryanodine receptor, an ion channel that regulates calcium flow. This

binding locks the channel in an open state, causing a massive and uncontrolled release of

intracellular calcium stores. The resulting elevated calcium levels trigger sustained muscle

contraction and paralysis.
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insect-susceptibility-to-tetraniliprole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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